![molecular formula C20H17BrN2O3S B5596188 2-[(4-morpholinylimino)methyl]-1-benzothien-3-yl 2-bromobenzoate](/img/structure/B5596188.png)
2-[(4-morpholinylimino)methyl]-1-benzothien-3-yl 2-bromobenzoate
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Description
2-[(4-morpholinylimino)methyl]-1-benzothien-3-yl 2-bromobenzoate is a useful research compound. Its molecular formula is C20H17BrN2O3S and its molecular weight is 445.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 444.01433 g/mol and the complexity rating of the compound is 543. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant and Antimicrobial Activities
- A study on benzimidazole derivatives containing morpholine rings indicated significant antioxidant and antimicrobial activities. These compounds, including structures similar to 2-[(4-morpholinylimino)methyl]-1-benzothien-3-yl 2-bromobenzoate, showcased potential in scavenging free radicals and inhibiting microbial growth, suggesting their utility in pharmaceutical applications for disease treatment and prevention (Menteşe, Ülker, & Kahveci, 2015).
Glucosidase Inhibition
- Research into benzimidazoles containing morpholine structures has shown them to be effective glucosidase inhibitors with antioxidant activity. These findings point to potential therapeutic applications in managing diseases like diabetes by regulating glucose levels and providing antioxidant benefits (Özil, Parlak, & Baltaş, 2018).
Catalysis in Organic Synthesis
- Studies involving the catalytic activity of benzimidazole derivatives, including those with morpholine components, have highlighted their efficiency in facilitating various organic reactions. This research underlines the importance of such compounds in developing more effective and environmentally friendly catalytic processes in organic chemistry (Luo et al., 2017).
Environmental Chemistry
- Investigations into benzothiazoles derived from rubber, which include compounds like 2-(4-morpholinyl)benzothiazole, have explored their environmental impact, particularly their leaching from rubber materials. This research is crucial for understanding and mitigating the environmental footprint of such chemicals, especially in contexts where they may enter natural water systems or soil (Reddy & Quinn, 1997).
Synthesis and Structural Analysis
- The synthesis and structural elucidation of benzimidazole derivatives, including morpholine-based compounds, provide essential insights into their chemical properties and potential applications. This foundational research is vital for the development of new materials and drugs, offering a pathway to novel therapeutic agents with improved efficacy (Franklin et al., 2011).
Properties
IUPAC Name |
[2-[(E)-morpholin-4-yliminomethyl]-1-benzothiophen-3-yl] 2-bromobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2O3S/c21-16-7-3-1-5-14(16)20(24)26-19-15-6-2-4-8-17(15)27-18(19)13-22-23-9-11-25-12-10-23/h1-8,13H,9-12H2/b22-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAKOAQZIZCCDGT-LPYMAVHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1N=CC2=C(C3=CC=CC=C3S2)OC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1/N=C/C2=C(C3=CC=CC=C3S2)OC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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